Cas no 1226812-52-7 (N-Hydroxy-2,3:5,6-bis-O-(1-methylethylidene)-alpha-D-glucofuranosylamine)

• Product Name: N-Hydroxy-2,3:5,6-bis-O-(1-methylethylidene)-alpha-D-glucofuranosylamine
• CAS No: 1226812-52-7
• MF: C₁₂H₂₁NO₆
• MW: 275.2982442379
• CID: 3165541
• PubChem ID: 49758090
• Update Time: 2025-08-03

N-Hydroxy-2,3:5,6-bis-O-(1-methylethylidene)-alpha-D-glucofuranosylamine Chemical and Physical Properties

Names and Identifiers

• MFCD15530194
• 1226812-52-7
• N-Hydroxy-2,3:5,6-bis-O-(1-methylethylidene)-alpha-D-glucofuranosylamine
• SCHEMBL18675879
• N-[(3aR,4R,6S,6aR)-6-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]hydroxylamine
• N-Hydroxy-2,3

• Inchi： 1S/C12H21NO6/c1-11(2)15-5-6(17-11)7-8-9(10(13-14)16-7)19-12(3,4)18-8/h6-10,13-14H,5H2,1-4H3/t6-,7+,8-,9-,10-/m1/s1
• InChI Key： FLWZKKRGBHCGBS-JDDHQFAOSA-N
• SMILES： O1[C@H]([C@H]2[C@@H]([C@@H]1[C@H]1COC(C)(C)O1)OC(C)(C)O2)NO

Computed Properties

• Exact Mass: 275.13688739Da
• Monoisotopic Mass: 275.13688739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on N-Hydroxy-2,3:5,6-bis-O-(1-methylethylidene)-alpha-D-glucofuranosylamine

Introduction to N-Hydroxy-2,3:5,6-bis-O-(1-methylethylidene)-alpha-D-glucofuranosylamine (CAS No: 1226812-52-7)

N-Hydroxy-2,3:5,6-bis-O-(1-methylethylidene)-alpha-D-glucofuranosylamine is a complex carbohydrate derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, identified by its CAS number 1226812-52-7, represents a novel class of glycosaminoglycan mimetics with potential applications in various therapeutic areas. The unique structural features of this molecule, particularly its N-hydroxy functional group and the presence of 1-methylethylidene substituents, contribute to its distinctive chemical properties and biological activities.

The synthesis of N-Hydroxy-2,3:5,6-bis-O-(1-methylethylidene)-alpha-D-glucofuranosylamine involves a series of intricate chemical transformations that highlight the sophistication of modern carbohydrate chemistry. The process typically begins with the preparation of a protected glucose unit, which is then subjected to selective etherification at the 2 and 3 positions. The introduction of the 1-methylethylidene group further modifies the molecule's conformation, enhancing its stability and reactivity. The final step involves the installation of the N-hydroxy moiety, which is crucial for its biological function.

Recent advancements in glycosylation chemistry have enabled the development of more efficient synthetic routes for this compound. These improvements have not only streamlined the production process but also allowed for greater control over the stereochemistry of the final product. This level of precision is essential for ensuring the biological activity and therapeutic efficacy of N-Hydroxy-2,3:5,6-bis-O-(1-methylethylidene)-alpha-D-glucofuranosylamine.

One of the most compelling aspects of this compound is its potential role in modulating cellular signaling pathways. Studies have shown that it can interact with various glycosaminoglycan binding proteins, influencing processes such as cell adhesion, migration, and differentiation. These effects make it a promising candidate for treating a range of conditions associated with aberrant glycosylation, including certain types of cancer and inflammatory diseases.

Furthermore, N-Hydroxy-2,3:5,6-bis-O-(1-methylethylidene)-alpha-D-glucofuranosylamine has been investigated for its potential as an antimicrobial agent. Its unique structural motifs allow it to disrupt bacterial cell wall synthesis and inhibit viral replication. Preliminary studies have demonstrated its efficacy against multiple drug-resistant strains, highlighting its significance in the fight against emerging infectious diseases.

The compound's ability to act as a prodrug is another area of active research. By leveraging its structural features, it can be designed to release active pharmaceutical ingredients in a controlled manner within target tissues. This approach could enhance drug delivery systems and improve therapeutic outcomes for patients suffering from various diseases.

From a clinical perspective, N-Hydroxy-2,3:5,6-bis-O-(1-methylethylidene)-alpha-D-glucofuranosylamine represents a significant advancement in glycoscience. Its multifaceted biological activities and synthetic accessibility make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.

The future prospects for N-Hydroxy-2,3:5,6-bis-O-(1-methylethylidene)-alpha-D-glucofuranosylamine are bright, with ongoing studies exploring its potential in areas such as neurodegenerative diseases, autoimmune disorders, and metabolic syndromes. By harnessing the power of carbohydrate chemistry, researchers are poised to develop innovative therapies that address some of the most challenging health issues facing humanity today.